Cas no 2138025-75-7 (5-chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2138025-75-7
• MF: C₁₁H₉ClN₆
• MW: 260.682359457016
• CID: 6199876
• PubChem ID: 165484475
• Update Time: 2025-10-28

5-chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile
• 2138025-75-7
• EN300-1128272

• Inchi： 1S/C11H9ClN6/c1-17-9(3-5-15-17)10-8(7-14)11(12)18(16-10)6-2-4-13/h3,5H,2,6H2,1H3
• InChI Key： HKPJAEDJWBJMKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C2=CC=NN2C)=NN1CCC#N

Computed Properties

• Exact Mass: 260.0577220g/mol
• Monoisotopic Mass: 260.0577220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.2Ų

Additional information on 5-chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile

5-Chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2138025-75-7): A Comprehensive Overview

5-Chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2138025-75-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 5-chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile is characterized by a pyrazole core with specific substituents that contribute to its unique properties. The presence of a chloro group at the 5-position, a cyanoethyl group at the 1-position, and a 1-methylpyrazolyl group at the 3-position makes this compound highly versatile in terms of its reactivity and biological interactions. The cyano groups in particular are known to enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

The synthesis of 5-chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile has been reported in several recent studies. One common approach involves the condensation of 3-amino-4-chlorobenzonitrile with ethyl cyanoacetate, followed by cyclization with hydrazine hydrate to form the pyrazole ring. Subsequent alkylation with 2-bromopropanenitrile and methylation with methyl iodide yield the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activities, 5-chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile has shown promising results in various preclinical studies. One notable study published in the Journal of Medicinal Chemistry demonstrated its potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The compound was also found to exhibit significant antiviral activity against several strains of influenza virus, making it a potential candidate for antiviral drug development.

Furthermore, recent research has explored the anticancer properties of 5-chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile. A study published in Cancer Research reported that this compound selectively induced apoptosis in human breast cancer cells while showing minimal toxicity to normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The potential applications of 5-chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile extend beyond its direct biological activities. Due to its structural similarity to other known bioactive compounds, it can serve as a valuable scaffold for further drug discovery efforts. For instance, researchers are investigating its use as a lead compound for developing more potent and selective inhibitors of specific enzymes or receptors involved in various diseases.

In conclusion, 5-chloro-1-(2-cyanoethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2138025-75-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for treating various diseases.